Cas no 1307224-54-9 (ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate)

• Product Name: ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate
• CAS No: 1307224-54-9
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 5655172
• PubChem ID: 29059675
• Update Time: 2025-05-21

ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27726089
• 1307224-54-9
• ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate

• Inchi： 1S/C17H19NO2/c1-2-20-17(19)12-16(18)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-11,16H,2,12,18H2,1H3/t16-/m1/s1
• InChI Key： MAOKTOQXSZOYGA-MRXNPFEDSA-N
• SMILES： O(CC)C(C[C@H](C1C=CC(C2C=CC=CC=2)=CC=1)N)=O

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate

Comprehensive Overview of Ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate (CAS No. 1307224-54-9)

Ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate (CAS No. 1307224-54-9) is a chiral ester derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its amino and phenylphenyl functional groups, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique stereochemistry and structural features make it a valuable building block for researchers focusing on asymmetric synthesis and drug discovery.

In recent years, the demand for chiral intermediates like Ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate has surged due to the growing emphasis on enantioselective catalysis and green chemistry. Researchers and pharmaceutical companies are increasingly exploring sustainable methods to synthesize such compounds, aligning with global trends toward eco-friendly manufacturing. The compound’s high purity and optical activity are critical for ensuring the efficacy of final drug products, particularly in therapies targeting central nervous system (CNS) disorders and metabolic diseases.

The synthesis of Ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate often involves enantioselective hydrogenation or enzymatic resolution, techniques that are frequently discussed in academic and industrial forums. Its CAS No. 1307224-54-9 serves as a unique identifier in chemical databases, facilitating efficient patent searches and regulatory compliance. Given its relevance, this compound is also a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets using molecular docking and QSAR approaches.

From a commercial perspective, Ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate is often listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical developers. Its pricing and availability are influenced by factors such as raw material costs and scale-up challenges, which are common pain points for buyers. Additionally, the compound’s stability under various storage conditions is a frequent topic in quality control discussions, ensuring its suitability for long-term use in R&D pipelines.

Looking ahead, the role of Ethyl (3R)-3-amino-3-(4-phenylphenyl)propanoate in personalized medicine and biologics is expected to expand, driven by advancements in precision synthesis technologies. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of modern chemists and pharmacologists.